Cas no 97518-80-4 (benzyl 2,2-dimethyl-3-oxopropanoate)

• Product Name: benzyl 2,2-dimethyl-3-oxopropanoate
• CAS No: 97518-80-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD28118636
• CID: 1988777
• PubChem ID: 11171763
• Update Time: 2025-04-21

benzyl 2,2-dimethyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-formyl-2-methylpropanoate
• Propanoic acid, 2,2-dimethyl-3-oxo-, phenylmethyl ester
• benzyl 2,2-dimethyl-3-oxopropanoate
• DA-35124
• A1-02940
• XDA51880
• Benzyl2,2-dimethyl-3-oxopropanoate
• benzyl-2,2-dimethyl-3-oxopropanoate
• Z1889887980
• EN300-187425
• GHICDGZYOXICST-UHFFFAOYSA-N
• AT13748
• SCHEMBL5001960
• AKOS028112095
• MFCD28118636
• AS-78073
• 97518-80-4

• MDL： MFCD28118636
• Inchi： 1S/C12H14O3/c1-12(2,9-13)11(14)15-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： GHICDGZYOXICST-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(C=O)(C)C)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls